Cas no 2877649-92-6 (2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877649-92-6
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5307796
• PubChem ID: 165431595
• Update Time: 2025-05-25

2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide
• 2877649-92-6
• 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8421
• AKOS040887918

• Inchi： 1S/C15H28N2O3/c1-19-11-8-17-6-2-13(3-7-17)12-15(18)16-14-4-9-20-10-5-14/h13-14H,2-12H2,1H3,(H,16,18)
• InChI Key： BVGHUZIJSUGGPK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(CC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.6±35.0 °C(Predicted)
• pka: 15.48±0.20(Predicted)

Additional information on 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

2-[1-(2-Methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No: 2877649-92-6)

The compound 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, identified by the CAS registry number 2877649-92-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity, as highlighted by several cutting-edge research studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened avenues for its large-scale production, making it more accessible for further research and development.

The molecular structure of 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide comprises a piperidine ring substituted with a methoxyethyl group and an acetamide moiety attached to an oxane (tetrahydropyran) ring. This combination of functional groups imparts the compound with unique physicochemical properties, including enhanced solubility in organic solvents and moderate stability under physiological conditions.

Preliminary biological assays have revealed that this compound exhibits potent inhibitory activity against several key enzymes involved in metabolic pathways, suggesting its potential as a lead molecule in drug discovery programs targeting metabolic disorders. Furthermore, studies conducted using computational chemistry tools, such as molecular docking and dynamics simulations, have provided insights into its binding affinity and selectivity towards specific protein targets.

In addition to its pharmacological applications, the compound has shown promise in materials science, particularly in the development of novel polymeric materials with tailored mechanical and thermal properties. Researchers have explored its use as a building block for constructing advanced materials with applications in electronics, optics, and biomedical devices.

The environmental impact of this compound has also been a subject of interest, with studies focusing on its biodegradation pathways and toxicity profiles. These investigations are crucial for ensuring the sustainable use of the compound in industrial and therapeutic settings.

In conclusion, the compound 2-[1-(2-methoxyethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No: 2877649-92) represents a versatile molecule with multifaceted applications across diverse scientific domains. Ongoing research continues to unlock its full potential, positioning it as a valuable asset in both academic and industrial settings.